N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H19N5O2S/c1-2-4-12-9-16(24)21-18(19-12)23-15(10-13(22-23)11-6-7-11)20-17(25)14-5-3-8-26-14/h3,5,8-11H,2,4,6-7H2,1H3,(H,20,25)(H,19,21,24)
• InChI Key: JKXAUQAXDWCHPF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=CS4
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H19N5O2S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial and Antitumor Properties : Thiophene and pyrazole derivatives have been synthesized and evaluated for their antimicrobial and antitumor activities. For instance, a study by Gad-Elkareem et al. (2011) reported on the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, showing significant in vitro antimicrobial activities (Gad-Elkareem et al., 2011). Additionally, compounds with a polyhydroquinoline core containing a phenylthio pyrazole moiety were synthesized and demonstrated notable antibacterial, antitubercular, and antimalarial activities, as well as promising results in molecular docking studies (Sapariya et al., 2017).

• Enzyme Inhibition : Pyrazolopyridine, furopyridine, and pyridine derivatives have been designed and synthesized as CDK2 inhibitors, showing significant anti-proliferative activity against various cancer cell lines. This highlights the potential of these compounds in cancer therapy due to their ability to inhibit critical enzymes involved in cell cycle regulation (Abdel-Rahman et al., 2021).

• Chemical Synthesis and Scalable Production : The development of scalable syntheses for compounds with potential biological activities is crucial for their transition from laboratory research to real-world applications. For example, Scott et al. (2006) detailed a scalable synthesis approach for a VEGFR inhibitor, showcasing the importance of efficient synthesis methods in the development of therapeutic agents (Scott et al., 2006).